3-Iodo-cyclobutanecarboxylic acid ethyl ester

• IUPAC Name: ethyl 3-iodocyclobutane-1-carboxylate
• InChI: InChI=1S/C7H11IO2/c1-2-10-7(9)5-3-6(8)4-5/h5-6H,2-4H2,1H3
• InChI Key: HEDYPDQJMPOVDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(C1)I
• Molecular Formula: C7H11IO2
• Molecular Weight: 254.07 g/mol
• CAS No.: 98431-45-9

Description

3-Iodo-cyclobutanecarboxylic acid ethyl ester (CAS Number: 98431-45-9) is a chemical compound with the molecular formula C7H11IO2 . It falls under the category of cyclobutanecarboxylic acid esters . The IUPAC name for this compound is ethyl 3-iodocyclobutanecarboxylate .

Molecular Structure Analysis

The compound’s molecular structure consists of a four-membered cyclobutane ring attached to an iodine atom and an ethyl ester group . The carboxylic acid functionality is part of the cyclobutane ring. The I-C-C-C arrangement defines the core structure, with the ethyl ester group extending from one of the carbon atoms. Refer to the 2D and 3D structures for visual representation.

Scientific Research Applications

Synthesis and Characterization

• Ring-closing Metathesis-based Synthesis : This method involves the use of ring-closing metathesis and diastereoselective Grignard reactions for synthesizing functionalized cyclohexene skeletons, such as (3R,4R,5S)-4-acetylamino-5-amino-3-hydroxy-cyclohex-1-ene-carboxylic acid ethyl ester. The process demonstrates the versatility of using L-serine instead of (-)-shikimic acid or (-)-quinic acid as starting materials (Xin Cong & Z. Yao, 2006).

• Molecular Structure Studies : Experimental and theoretical studies have been conducted on molecules such as 7-Methyl-3-[(3-methyl-3-mesityl-cyclobutyl]-5-phenyl-5H-thiazolo[3,2-α]pyrimidine-6-carboxylic acid ethyl ester, where techniques like FT-IR spectroscopy and single-crystal X-ray diffraction are used for characterization (Betul Acar et al., 2017).

Synthesis of Novel Compounds

• Unnatural Amino Acid Synthesis : Synthesis of amino acids like 1-amino-3-[2-(1,7-dicarba-closo-dodecaboran(12)-1-yl)ethyl]cyclobutanecarboxylic acid, which are potential agents for Boron Neutron Capture Therapy (BNCT), has been achieved. This involves complex processes such as monoalkylation, cycloaddition, and reductive dechlorination (R. Srivastava et al., 1997).

• Water Soluble Boron Neutron Capture Therapy Agent : A boronated amino acid containing a cascade polyol for BNCT was developed, showcasing the sophisticated chemical synthesis techniques and potential applications in cancer therapy (B. Das et al., 2000).

Chemical Processes and Reactions

• Hydrolysis and Decarboxylation : Studies on ethyl 2,2,3,3-tetraalkoxy-1-cyanocyclobutanecarboxylates reveal insights into hydrolysis and subsequent decarboxylation processes, indicating the diverse chemical behaviors of cyclobutanecarboxylate derivatives (P. Ooms et al., 1977).

• Cationic Polymerization Study : Kinetic analysis of the cationic ring-opening polymerization of certain cyclobutanecarboxylates, like 3,3-bis(chloromethyl)oxacyclobutane, offers insights into ester type propagating species, contributing to the understanding of polymer chemistry (Shiro Kobayashi et al., 1974).